Cas no 886497-12-7 (1H-Benzimidazole-5-carboxylic acid, 2-(3-chloro-2-thienyl)-)

1H-Benzimidazole-5-carboxylic acid, 2-(3-chloro-2-thienyl)-, is a heterocyclic compound featuring a benzimidazole core substituted with a carboxylic acid group at the 5-position and a 3-chlorothienyl moiety at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (chloro) and electron-donating (thienyl) groups enhances its versatility as an intermediate in organic synthesis. The carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives. Its rigid benzimidazole scaffold contributes to stability, making it suitable for use in drug discovery and material science. The compound's distinct substitution pattern offers selectivity in binding interactions, particularly in medicinal chemistry applications.

1H-Benzimidazole-5-carboxylic acid, 2-(3-chloro-2-thienyl)- structure

886497-12-7 structure

Product Name:1H-Benzimidazole-5-carboxylic acid, 2-(3-chloro-2-thienyl)-

CAS No:886497-12-7

MF:C₁₂H₇ClN₂O₂S

MW:278.714180231094

CID:625487

PubChem ID:2757924

Update Time:2025-06-09

1H-Benzimidazole-5-carboxylic acid, 2-(3-chloro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-5-carboxylic acid, 2-(3-chloro-2-thienyl)-
- 2-(3-chlorothiophen-2-yl)-3H-benzimidazole-5-carboxylic acid
- AKOS017559719
- 886497-12-7
- DTXSID20374073
- 2-(3-Chlorothiophen-2-yl)-1H-benzo[d]imidazole-5-carboxylic acid
- 2-(3-Chlorothiophen-2-yl)-1H-benzo[d]imidazole-5-carboxylicacid
- 2-(3-Chloro-thiophen-2-yl)-1H-benzoimidazole-5-carboxylic acid
- MDL： MFCD05864319
- Inchi： 1S/C12H7ClN2O2S/c13-7-3-4-18-10(7)11-14-8-2-1-6(12(16)17)5-9(8)15-11/h1-5H,(H,14,15)(H,16,17)
- InChI Key： IDCAWLUVNIVRIO-UHFFFAOYSA-N
- SMILES： ClC1C=CSC=1C1=NC2C=CC(C(=O)O)=CC=2N1

Computed Properties

Exact Mass: 277.9916763g/mol
Monoisotopic Mass: 277.9916763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 94.2Å²

1H-Benzimidazole-5-carboxylic acid, 2-(3-chloro-2-thienyl)- Pricemore >>

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